Cas no 2649055-94-5 (2-(1-isocyanatoethyl)-4,5-dimethyl-1,3-oxazole)

• Product Name: 2-(1-isocyanatoethyl)-4,5-dimethyl-1,3-oxazole
• CAS No: 2649055-94-5
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 6529813
• PubChem ID: 165856791
• Update Time: 2025-06-09

2-(1-isocyanatoethyl)-4,5-dimethyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(1-isocyanatoethyl)-4,5-dimethyl-1,3-oxazole
• EN300-1754987
• 2649055-94-5

• Inchi： 1S/C8H10N2O2/c1-5-7(3)12-8(10-5)6(2)9-4-11/h6H,1-3H3
• InChI Key： GVUPZQJLYVORRD-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)N=C1C(C)N=C=O

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-(1-isocyanatoethyl)-4,5-dimethyl-1,3-oxazole

Introduction to 2-(1-isocyanatoethyl)-4,5-dimethyl-1,3-oxazole (CAS No. 2649055-94-5)

2-(1-isocyanatoethyl)-4,5-dimethyl-1,3-oxazole, identified by the Chemical Abstracts Service Number (CAS No.) 2649055-94-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the oxazole class, a heterocyclic structure characterized by a five-membered ring containing one oxygen atom and two carbon atoms. The presence of an isocyanato group and dimethyl substituents at the 4 and 5 positions introduces unique reactivity and potential applications in synthetic chemistry and drug development.

The isocyanatoethyl moiety in the molecular structure of 2-(1-isocyanatoethyl)-4,5-dimethyl-1,3-oxazole is particularly noteworthy due to its high reactivity. Isocyanates are known for their ability to participate in a variety of chemical reactions, including nucleophilic addition, cycloadditions, and polymerization processes. This reactivity makes the compound a valuable intermediate in the synthesis of more complex molecules, such as polymers, surface-modifying agents, and functional materials.

Recent advancements in medicinal chemistry have highlighted the potential of oxazole derivatives as bioactive scaffolds. The 4,5-dimethyl substitution pattern in 2-(1-isocyanatoethyl)-4,5-dimethyl-1,3-oxazole not only influences the electronic properties of the molecule but also its spatial conformation. This can be exploited to modulate interactions with biological targets, making it a promising candidate for further exploration in drug discovery.

In academic research, 2-(1-isocyanatoethyl)-4,5-dimethyl-1,3-oxazole has been investigated for its role in constructing novel heterocyclic frameworks. The oxazole ring itself is a well-documented pharmacophore found in numerous bioactive compounds, including antifungal agents and anticancer drugs. By incorporating an isocyanato group into this framework, researchers aim to enhance binding affinity and selectivity towards specific biological receptors.

The synthetic utility of this compound lies in its ability to serve as a precursor for more complex structures. For instance, the isocyanato group can undergo reactions with amines or alcohols to form urethanes or carbamates, respectively. These transformations are crucial in the development of peptidomimetics and other biologically relevant molecules. Additionally, the dimethyl groups at the 4 and 5 positions provide steric hindrance that can be tailored to optimize interactions with biological targets.

Recent studies have also explored the potential applications of 2-(1-isocyanatoethyl)-4,5-dimethyl-1,3-oxazole in materials science. The compound’s ability to form stable polymers through polymerization reactions makes it a candidate for developing novel coatings or adhesives with enhanced mechanical properties. Furthermore, its reactivity with metal ions suggests possible uses in coordination chemistry and catalysis.

The pharmacological profile of 2-(1-isocyanatoethyl)-4,5-dimethyl-1,3-oxazole is still under investigation, but preliminary studies suggest that it may exhibit interesting biological activities. The oxazole ring is known to be present in several drugs with demonstrated therapeutic effects, while the isocyanato group introduces additional functional diversity. This combination of structural features makes it an attractive molecule for further pharmacological exploration.

In conclusion,2-(1-isocyanatoethyl)-4,5-dimethyl-1,3-oxazole (CAS No. 2649055-94-5) represents a promising compound with diverse applications in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity profile position it as a valuable tool for developing new drugs and materials. As research continues to uncover its potential benefits,this molecule is likely to play an increasingly important role in future scientific endeavors.